(2-{[(8-methylimidazo[1,2-a]pyridin-2-yl)methyl]thio}phenyl)amine

• IUPAC Name: 2-[(8-methylimidazo[1,2-a]pyridin-2-yl)methylsulfanyl]aniline
• InChI: InChI=1S/C15H15N3S/c1-11-5-4-8-18-9-12(17-15(11)18)10-19-14-7-3-2-6-13(14)16/h2-9H,10,16H2,1H3
• InChI Key: PECWQCZPGPYYJD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CN2C1=NC(=C2)CSC3=CC=CC=C3N
• Molecular Formula: C15H15N3S
• Molecular Weight: 269.4 g/mol

Description

This compound is a derivative of imidazo[1,2-a]pyridine, which is an important fused bicyclic 5,6 heterocycle. It has been recognized as a “drug prejudice” scaffold due to its wide range of applications in medicinal chemistry.

Synthesis Analysis

The synthesis of imidazo[1,2-a]pyridine derivatives typically involves a condensation reaction of an α-bromocarbonyl compound with 2-aminopyridine derivatives in neutral, weak basic organic solvents at elevated temperature. Other methods include treating 2-aminopyridines with α-haloketones in polar organic solvents.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the InChI code: 1S/C10H9N3/c1-8-3-2-6-13-7-9 (4-5-11)12-10 (8)13/h2-3,6-7H,4H2,1H3. This indicates that the compound has a molecular weight of 171.2 and consists of 10 carbon atoms, 9 hydrogen atoms, and 3 nitrogen atoms.

Chemical Reactions Analysis

The interaction of 2-methylimidazo[1,2-a]pyridine with molecular bromine and iodine has been studied. The reaction with bromine proceeded with a substitution of a hydrogen atom at the C-3 carbon atom, forming 3-bromo-2-methyl-1H-imidazo[1,2-a]pyridinium tribromide.

Physical And Chemical Properties Analysis

The compound is a powder at room temperature. The storage temperature is room temperature.

Mechanism of Action

While the specific mechanism of action for this compound is not mentioned in the retrieved papers, imidazo[1,2-a]pyridine derivatives have been shown to possess a broad range of biological activity, including antiviral, antiulcer, antibacterial, anticancer, antifungal, and antituberculosis properties. They have also been described as cyclin-dependent kinase (CDK) inhibitors, calcium channel blockers, and GABA A receptor modulators.

Safety and Hazards

The compound is associated with several hazard statements, including H302, H312, H315, H319, H332, and H335. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), not eating, drinking or smoking when using this product (P270), and wearing protective gloves/protective clothing/eye protection/face protection (P280).

Future Directions

Imidazo[1,2-a]pyridine derivatives have attracted significant interest due to their promising and diverse bioactivity. Future research could focus on developing more efficient synthesis methods, particularly considering today’s environmental concerns combined with economic aspects. Additionally, further exploration of the biological activity of these compounds could lead to the development of new drugs.